![molecular formula C14H15NO4 B6158026 ethyl 8-ethoxy-4-hydroxyquinoline-3-carboxylate CAS No. 77156-73-1](/img/no-structure.png)
ethyl 8-ethoxy-4-hydroxyquinoline-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 8-ethoxy-4-hydroxyquinoline-3-carboxylate is a chemical compound with the molecular formula C12H11NO3 . It is a derivative of quinoline, a class of organic compounds that are widely used in medical and industrial applications .
Synthesis Analysis
The synthesis of this compound can be achieved through the Gould-Jacobs reaction . This reaction involves the condensation/substitution of an aniline with alkoxy methylenemalonic ester or acyl malonic ester, producing anilidomethylenemalonic ester. Then through a 6 electron cyclization process, 4-hydroxy-3-carboalkoxyquinoline is formed, which exist mostly in the 4-oxo form .Molecular Structure Analysis
The molecular structure of this compound consists of a quinoline core, which is a bicyclic compound with a benzene ring fused to a pyridine ring . The ethyl ester group is attached to the 3-position of the quinoline ring, and the 4-position of the ring is substituted with a hydroxy group .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 8-ethoxy-4-hydroxyquinoline-3-carboxylate involves the condensation of ethyl 3-oxo-3-ethoxypropanoate with 8-hydroxyquinoline-4-carboxylic acid, followed by reduction of the resulting intermediate to yield the final product.", "Starting Materials": [ "Ethyl 3-oxo-3-ethoxypropanoate", "8-hydroxyquinoline-4-carboxylic acid", "Sodium borohydride", "Methanol", "Acetic acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve ethyl 3-oxo-3-ethoxypropanoate and 8-hydroxyquinoline-4-carboxylic acid in methanol.", "Step 2: Add a catalytic amount of acetic acid to the reaction mixture and heat under reflux for several hours.", "Step 3: Allow the reaction mixture to cool and filter the resulting solid.", "Step 4: Dissolve the solid in a solution of sodium hydroxide and water.", "Step 5: Add a solution of sodium borohydride to the reaction mixture and stir for several hours.", "Step 6: Acidify the reaction mixture with acetic acid and filter the resulting solid.", "Step 7: Recrystallize the solid from a suitable solvent to yield ethyl 8-ethoxy-4-hydroxyquinoline-3-carboxylate." ] } | |
CAS RN |
77156-73-1 |
Molecular Formula |
C14H15NO4 |
Molecular Weight |
261.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.